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Selection

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Methyl lactate is emerging as a high-performance, sustainable solvent with significant

potential across the pharmaceutical, chemical, and materials science sectors. Derived from the

esterification of lactic acid, typically sourced from renewable feedstocks like corn, it presents a

compelling alternative to conventional petrochemical-based solvents.[1] This guide provides a

comprehensive analysis of methyl lactate's core physicochemical properties, offering a

technical framework for its evaluation and implementation in research, development, and

manufacturing. Its unique combination of broad solvency, low toxicity, and ready

biodegradability makes it a prime candidate for green chemistry initiatives without

compromising performance.[2][3] We will explore the causal relationships between its

molecular structure and solvent behavior, detail its performance characteristics, and provide

standardized protocols for its characterization, empowering scientists to make informed solvent

selection decisions.

Introduction: The Rise of a Bio-Derived Solvent
The imperative to develop safer, more sustainable chemical processes has driven the search

for green solvents. Methyl lactate (CH₃CH(OH)COOCH₃) has garnered significant attention

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b031021?utm_src=pdf-interest
https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://biviture.com/methyl-lactate-a-safe-green-solvent/
https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://www.chemimpex.com/products/34634
https://www.nbinno.com/article/other-organic-chemicals/why-methyl-lactate-green-solvent-industry-fw
https://www.benchchem.com/product/b031021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


due to its favorable environmental profile and versatile performance.[3] It is a colorless liquid

with a mild, characteristic odor, produced from renewable resources.[1][4] Unlike many

traditional solvents, methyl lactate is non-toxic, readily biodegradable, and has a low potential

for bioaccumulation.[5] Its molecular structure, featuring both a hydroxyl (-OH) and an ester (-

COOCH₃) group, imparts a unique polarity and hydrogen bonding capability, making it an

effective solvent for a wide range of substances, including polar and non-polar compounds.[2]

[6] This versatility is critical in drug development, where it can function as a solvent for active

pharmaceutical ingredients (APIs), an excipient in formulations, and a carrier to enhance

bioavailability.[2][6]

Core Physicochemical Properties of Methyl Lactate
A thorough understanding of a solvent's physical and chemical properties is fundamental to its

selection for any application. The following tables summarize the key quantitative data for

methyl lactate.

Table 1: General and Physical Properties
Property Value Source(s)

Chemical Formula C₄H₈O₃ [7]

Molar Mass 104.10 g/mol [7]

CAS Number 547-64-8 (for DL-racemic) [7][8]

Appearance Colorless, transparent liquid [7][8]

Boiling Point 144 - 145 °C (at 760 mmHg) [7][8]

Melting Point -66 °C [8]

Density 1.093 g/cm³ (at 20 °C) [7][8]

Vapor Pressure 1.85 - 3.5 mmHg (at 25 °C) [7][9]

Vapor Density 3.6 (Air = 1) [7][9]

Refractive Index ~1.413 - 1.415 (at 20 °C) [7][8][10]

Table 2: Solvent Characteristics and Parameters
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Property Value Source(s)

Water Solubility Miscible (hydrolyzes slowly) [7][8]

Solubility in Organics
Miscible with most alcohols

and organic solvents
[8]

Viscosity 3.106 cP (at 20 °C) [10]

Surface Tension 35 dyn/cm (at 20 °C) [10]

Hansen Solubility Parameters

(HSP)

δD (Dispersion): 17.07

MPa½δP (Polar): 8.59

MPa½δH (Hydrogen Bonding):

14.64 MPa½

[11]

Table 3: Safety and Environmental Profile
Property Value Source(s)

Flash Point 49 - 51 °C (closed cup) [7][8][12]

Autoignition Temperature 385 °C (725 °F) [7][9]

Flammability Limits LEL: 2.2% [9][10]

Biodegradability Readily biodegradable [1][7]

Toxicity (Oral, Rat LD50) >5,000 mg/kg [10][13]

Henry's Law Constant 4.8 x 10⁻⁷ atm·m³/mol [7][9]

Implications for Solvent Selection in Research and
Drug Development
The data presented above translates into tangible benefits and specific considerations for

laboratory and industrial applications.

Solvency Power and Hansen Solubility Parameters
(HSP)
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The principle of "like dissolves like" is quantified by Hansen Solubility Parameters, which

deconstruct cohesive energy into three components: dispersion (δD), polar (δP), and hydrogen

bonding (δH). Methyl lactate's balanced HSP profile (δD: 17.07, δP: 8.59, δH: 14.64) explains

its broad solvency.[11] The significant hydrogen bonding component (δH) is due to its hydroxyl

group, while the ester functionality contributes to its polarity (δP). This combination allows it to

effectively dissolve a wide range of materials, from polymers like nitrocellulose and cellulose

acetate to various active pharmaceutical ingredients (APIs), making it a versatile choice for

synthesis, purification, and formulation.[2][6]

Logical Framework: Solvent Selection Workflow
The following diagram illustrates a structured approach to solvent selection, integrating

performance requirements with safety and environmental considerations.
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Phase 1: Initial Screening

Phase 2: EHS & Regulatory Assessment

Phase 3: Experimental Validation

Define Application Needs
(Solubility, Polarity, BP)

Database Search
(e.g., HSP, Physical Properties)

Shortlist Potential Solvents

Toxicity & Safety Review
(SDS, Hazard Data)

Filter based on
preliminary criteria

Environmental Profile
(Biodegradability, VOC)

Regulatory Compliance Check

Perform Solubility Tests
(See Protocol 4.1)

Proceed with
compliant candidates

Evaluate Performance
(Reaction Yield, Crystal Form)

Final Solvent Selection

Click to download full resolution via product page

Caption: A multi-phase workflow for rational solvent selection.
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A Green Alternative in Chemical Synthesis and
Formulations
Methyl lactate serves as a sustainable medium for various chemical reactions, including

esterifications and condensations.[1] Its high boiling point (144-145 °C) makes it suitable for

reactions requiring elevated temperatures, while its low volatility reduces workplace exposure

and emissions of volatile organic compounds (VOCs).[1][7] In pharmaceutical formulations, its

low toxicity and skin-penetrating properties are highly advantageous.[6] It can act as a carrier

to improve the solubility and bioavailability of poorly soluble drugs, a critical challenge in

modern drug development.[2][6]

Safety, Stability, and Environmental Impact
With a flash point of approximately 49-51°C, methyl lactate is a flammable liquid (Category 3)

and requires appropriate handling and storage away from ignition sources.[7][14][15] It is

known to hydrolyze in the presence of water, acids, or bases, breaking down into lactic acid

and methanol; this should be considered for long-term storage and in formulation design.[8]

From an environmental perspective, its key strength is its ready biodegradability.[1][7] Its low

Henry's Law constant indicates it is not expected to volatilize significantly from water,

minimizing its atmospheric impact.[7][9]

Experimental Protocols for Solvent Characterization
To ensure self-validating and reproducible results, standardized experimental protocols are

essential.

Protocol: Determination of Solute Solubility in Methyl
Lactate
This protocol outlines a standard method for determining the equilibrium solubility of a solid

(e.g., an API) in methyl lactate at a specific temperature.

Methodology:

Preparation: Add an excess amount of the solid solute to a known volume or mass of methyl
lactate in a sealed, screw-cap vial. The excess solid is crucial to ensure saturation.
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Equilibration: Place the vial in an orbital shaker or on a magnetic stir plate within a

temperature-controlled incubator set to the desired temperature (e.g., 25 °C). Allow the

mixture to equilibrate for at least 24 hours to ensure saturation is reached.

Sample Collection: After equilibration, stop the agitation and allow the excess solid to settle.

Filtration: Carefully draw a sample of the supernatant using a syringe. Attach a syringe filter

(e.g., 0.22 µm PTFE) to remove any undissolved solid particles. This step is critical to

prevent artificially high solubility measurements.

Quantification: Accurately dilute the filtered sample with a suitable mobile phase or solvent.

Analyze the concentration of the solute using a calibrated analytical method, such as High-

Performance Liquid Chromatography (HPLC) with UV detection.

Calculation: Calculate the solubility in units such as mg/mL or mol/L based on the measured

concentration and the dilution factor.

Experimental Workflow: Solubility Determination

1. Add Excess Solute
to Methyl Lactate

2. Equilibrate
(24h at constant T°) 3. Allow Solids to Settle 4. Filter Supernatant

(0.22 µm Syringe Filter) 5. Dilute Sample 6. Analyze by HPLC 7. Calculate Solubility

Click to download full resolution via product page

Caption: Step-by-step workflow for solubility measurement.

Protocol: Viscosity Measurement of a Methyl Lactate
Solution
This protocol describes the use of a cone-and-plate rheometer to determine the dynamic

viscosity of a solution prepared with methyl lactate.

Methodology:

Instrument Setup: Turn on the rheometer and the temperature control unit. Set the desired

measurement temperature (e.g., 25.0 ± 0.1 °C).
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Calibration: Perform a zero-gap calibration as per the instrument's standard operating

procedure.

Sample Loading: Place a sufficient amount of the test solution (e.g., a polymer dissolved in

methyl lactate) onto the lower plate of the rheometer.

Geometry Positioning: Lower the upper cone geometry to the measurement gap. Remove

any excess sample that has squeezed out to ensure an accurate measurement.

Equilibration: Allow the sample to thermally equilibrate at the set temperature for at least 5

minutes.

Measurement: Perform the viscosity measurement by applying a controlled shear rate and

measuring the resulting shear stress. For simple fluids, a steady-state flow sweep across a

range of shear rates can confirm Newtonian behavior (viscosity is independent of shear

rate).

Data Recording: Record the dynamic viscosity in Pascal-seconds (Pa·s) or centipoise (cP).

Conclusion
Methyl lactate stands out as a highly effective, bio-based solvent with a compelling profile for

scientists and researchers in drug development and beyond. Its balanced solvency, rooted in

its unique molecular structure, allows it to dissolve a wide array of compounds.[2][6] When

coupled with its high boiling point, low toxicity, and ready biodegradability, it represents a

significant advancement in green chemistry.[1][7] By understanding its specific physicochemical

properties and applying rigorous experimental protocols for its characterization, researchers

can confidently leverage methyl lactate to create safer, more sustainable, and highly effective

chemical processes and formulations.

Molecular Structure of Methyl Lactate
The functionality of methyl lactate is derived directly from its molecular structure, which

includes a chiral center, a hydroxyl group, and an ester group.

Caption: Molecular structure of methyl 2-hydroxypropanoate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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